1-(3-Bromopropyl)-4-(trifluoromethoxy)-3-(trifluoromethylthio)benzene

• Molecular Formula: C11H9BrF6OS
• Molecular Weight: 383.15 g/mol
• IUPAC Name: 4-(3-bromopropyl)-1-(trifluoromethoxy)-2-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C11H9BrF6OS/c12-5-1-2-7-3-4-8(19-10(13,14)15)9(6-7)20-11(16,17)18/h3-4,6H,1-2,5H2
• InChI Key: OEEYPWOOEOIHSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCBr)SC(F)(F)F)OC(F)(F)F

Description

1-(3-Bromopropyl)-4-(trifluoromethoxy)-3-(trifluoromethylthio)benzene is a brominated aromatic compound featuring a trifluoromethoxy (-OCF₃) and trifluoromethylthio (-SCF₃) substituent on the benzene ring. These electron-withdrawing groups (EWGs) significantly influence its electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. The synthesis and characterization of structurally related bromopropylbenzene derivatives, such as 1-bromo-2-(3-bromopropyl)benzene and 1-(3-bromopropyl)-2-chlorobenzene, are documented in the literature. These compounds share the 3-bromopropyl chain but differ in aromatic substituents, enabling comparative analysis of substituent effects on reactivity and synthesis .

Comparison with Similar Compounds

Table 1: Comparison of Bromopropylbenzene Derivatives

Compound Name	Substituents (Position)	Precursor	Reaction Time	Yield	Purification Method
1-bromo-2-(3-bromopropyl)benzene	Br (ortho), Br (propyl chain)	3-(2-Bromophenyl)propan-1-ol	10 h	95%	Hexane chromatography
1-(3-bromopropyl)-2-chlorobenzene	Cl (ortho), Br (propyl chain)	3-(2-Chlorophenyl)propanol	10 h	93%	Hexane chromatography
Target compound	-OCF₃ (para), -SCF₃ (meta)	Not reported in evidence	N/A	N/A	N/A

Key Observations:

Substituent Effects on Reactivity: The ortho-bromo and ortho-chloro substituents in the evidence-based compounds likely stabilize intermediates during bromination due to their electron-withdrawing nature, facilitating high yields (~93–95%) .

Synthesis Methodology :

• Both analogs were synthesized via General Procedure B , suggesting compatibility of bromopropyl chain installation with diverse aromatic substituents. However, the target compound’s bulkier EWGs might necessitate modified reaction conditions (e.g., prolonged reaction time or alternative catalysts) .

Purification :

• Hexane chromatography effectively purified both evidence-based compounds. The target compound’s higher polarity (due to -OCF₃/-SCF₃) may require gradient elution or polar solvents for purification.

Hypothetical Comparison of Physicochemical Properties

While experimental data for the target compound are unavailable, trends from analogous compounds suggest:

• Lipophilicity : The -OCF₃ and -SCF₃ groups in the target compound would increase logP compared to the chloro- or bromo-substituted analogs, enhancing membrane permeability.
• Thermal Stability : Stronger EWGs in the target compound may reduce thermal stability due to increased electron deficiency in the aromatic ring.